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Compound of Interest

Compound Name: (Methyl(diphenyl)silyl)formic acid

Cat. No.: B3111626 Get Quote

Synthetic Pathway Overview
The synthesis of (methyl(diphenyl)silyl)formic acid is achieved through a two-step process.

The first step involves the formation of an ester enolate from a suitable acetate ester, which is

then reacted with chloro(methyl)diphenylsilane. The resulting α-silyl ester is subsequently

hydrolyzed to yield the target carboxylic acid.
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Methyl Acetate

Lithium Enolate

Deprotonation

LDA Methyl (Methyl(diphenyl)silyl)acetate

Silylation

Chloro(methyl)diphenylsilane
(Methyl(diphenyl)silyl)formic Acid

Hydrolysis

H₂O, H⁺ or OH⁻
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LDA Preparation

Enolate Formation

Silylation

Work-up

1. Add Diisopropylamine to anhydrous THF

2. Cool to -78 °C and add n-BuLi

3. Stir for 30 min at 0 °C

4. Cool LDA solution to -78 °C

5. Add Methyl Acetate dropwise

6. Stir for 1 h at -78 °C

7. Add Chloro(methyl)diphenylsilane in THF

8. Stir and warm to room temperature

9. Quench with 1 M HCl

10. Extract with Diethyl Ether

11. Dry organic phase with Na₂SO₄

12. Concentrate under reduced pressure
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To cite this document: BenchChem. [(Methyl(diphenyl)silyl)formic acid synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3111626#methyl-diphenyl-silyl-formic-acid-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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